Cas no 868362-16-7 (Methanimidamide, N-(3-bromo-2-pyridinyl)-N'-hydroxy-)
868362-16-7 structure
Product Name:Methanimidamide, N-(3-bromo-2-pyridinyl)-N'-hydroxy-
CAS No:868362-16-7
MF:C6H6BrN3O
MW:216.035339832306
CID:4264500
PubChem ID:73028095
Update Time:2025-04-24
Methanimidamide, N-(3-bromo-2-pyridinyl)-N'-hydroxy- Chemical and Physical Properties
Names and Identifiers
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- Methanimidamide, N-(3-bromo-2-pyridinyl)-N'-hydroxy-
- 868362-16-7
- DS-018801
-
- Inchi: 1S/C6H6BrN3O/c7-5-2-1-3-8-6(5)9-4-10-11/h1-4,11H,(H,8,9,10)
- InChI Key: RDSPIFKQGSXSAP-UHFFFAOYSA-N
- SMILES: BrC1=CC=CN=C1N=CNO
Computed Properties
- Exact Mass: 214.96942Da
- Monoisotopic Mass: 214.96942Da
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 2
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 11
- Rotatable Bond Count: 2
- Complexity: 142
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 1
- XLogP3: 0.9
- Topological Polar Surface Area: 57.5Ų
Methanimidamide, N-(3-bromo-2-pyridinyl)-N'-hydroxy- Related Literature
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Mark D. Allendorf,Alauddin Ahmed,Tom Autrey,Jeffrey Camp,Eun Seon Cho,Maciej Haranczyk,Abhi Karkamkar,Di-Jia Liu,Katie R. Meihaus,Iffat H. Nayyar,Roman Nazarov,Donald J. Siegel,Vitalie Stavila,Jeffrey J. Urban,Srimukh Prasad Veccham,Brandon C. Wood Energy Environ. Sci., 2018,11, 2784-2812
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David B. Cordes,Alexandra M. Z. Slawin,Stefania Righetto,Denis Jacquemin,Eli Zysman-Colman,Véronique Guerchais Dalton Trans., 2018,47, 8292-8300
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Huiying Xu,Lu Zheng,Yu Zhou,Bang-Ce Ye Analyst, 2021,146, 5542-5549
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Huifang Yang,Haoran Guo,Peidong Fan,Xinpan Li,Wenlu Ren,Rui Song Nanoscale, 2020,12, 7024-7034
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